Cas no 32081-55-3 (Butanethioamide,3-imino-)

Butanethioamide,3-imino- structure
Butanethioamide,3-imino- structure
Product Name:Butanethioamide,3-imino-
CAS No:32081-55-3
MF:C4H8N2S
MW:116.184719085693
CID:319547
PubChem ID:3034562
Update Time:2025-04-19

Butanethioamide,3-imino- Chemical and Physical Properties

Names and Identifiers

    • Butanethioamide,3-imino-
    • 3-iminobutanethioamide
    • 3-amino-but-2-enethioic acid amide
    • 3-Iminobutanimidothioic acid
    • 3-Imino-monothio-buttersaeureamid
    • 3-Imino-thio-buttersaeure-amid
    • 3-Iminothiobutyramide
    • AC1MHXRJ
    • BRN 2409849
    • Butanethiol, 1,3-diimino-
    • Butyramide, 3-iminothio-
    • NSC119866
    • 32081-55-3
    • AKOS006339952
    • SCHEMBL3071361
    • NSC-119866
    • NSC 119866
    • DTXSID001314357
    • WTLPHPYGHRSUHK-UHFFFAOYSA-N
    • 3-Iminobutanimidothioic acid #
    • Inchi: 1S/C4H8N2S/c1-3(5)2-4(6)7/h5H,2H2,1H3,(H2,6,7)
    • InChI Key: WTLPHPYGHRSUHK-UHFFFAOYSA-N
    • SMILES: S=C(CC(C)=N)N

Computed Properties

  • Exact Mass: 116.04094
  • Monoisotopic Mass: 116.04081944g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 97.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 82Ų

Experimental Properties

  • PSA: 49.87
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